(4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone

• IUPAC Name: [4-(4-chlorophenyl)-6-fluoro-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C19H16ClFN2O4S/c20-13-1-4-15(5-2-13)23-12-18(19(24)22-7-9-27-10-8-22)28(25,26)17-6-3-14(21)11-16(17)23/h1-6,11-12H,7-10H2
• InChI Key: VZEOVEZIEYBCFI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=CN(C3=C(S2(=O)=O)C=CC(=C3)F)C4=CC=C(C=C4)Cl
• Molecular Formula: C19H16ClFN2O4S
• Molecular Weight: 422.9 g/mol
• CAS No.: 1251604-80-4

Description

(4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a high-purity chemical compound offered for research and development purposes. This synthetic molecule features a 1,4-benzothiazine dioxide core structure, substituted with a 4-chlorophenyl group at the 4-position, a fluorine atom at the 6-position, and a morpholino methanone functional group at the 2-position. The 1,1-dioxide modification on the thiazine ring is a key feature that can influence the compound's electronic properties and binding affinity in biological systems. Compounds incorporating morpholine and benzothiazine motifs are of significant interest in medicinal chemistry and drug discovery. Research on analogous structures has shown potential biological activity, including enzyme inhibition. For instance, morpholine-substituted benzimidazolium salts have been investigated as potent α-glucosidase inhibitors for managing type 2 diabetes . Similarly, other 1,1-dioxido-4H-benzo[b][1,4]thiazine derivatives are utilized in pharmaceutical research, indicating the value of this scaffold in developing therapeutic agents . The specific research applications and mechanism of action for this compound require further investigation by qualified researchers. This product is intended For Research Use Only and is not intended for diagnostic or therapeutic applications.

Biological Activity

The compound (4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone is a benzo[b][1,4]thiazine derivative that has garnered attention in medicinal chemistry due to its potential pharmacological properties. This article explores the biological activity of this compound, focusing on its synthesis, mechanisms of action, and relevant case studies that highlight its therapeutic potential.

Chemical Structure

The molecular formula of the compound is $C_{19}H_{18}ClFN_{2}O_{3}S$, with a molecular weight of approximately 396.88 g/mol. The structure features a benzo[b][1,4]thiazine core , which is known for diverse biological activities.

Synthesis

The synthesis typically involves several key steps:

• Refluxing in organic solvents.
• Purification methods such as recrystallization or chromatography.
• Retrosynthetic analysis to plan efficient synthetic pathways.

Key Structural Data

Property	Value
Molecular Weight	396.88 g/mol
Melting Point	Not Available
Density	Not Available
Solubility	Not Available

The biological activity of this compound is primarily attributed to its interaction with various biological targets. It has been studied for its potential as an acetylcholinesterase (AChE) inhibitor , which is significant in the context of Alzheimer's disease treatment. Inhibiting AChE can help increase acetylcholine levels in the brain, potentially improving cognitive function.

Pharmacological Properties

Research indicates that compounds similar to (4-(4-chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone exhibit a range of biological activities:

• Antibacterial : Effective against various bacterial strains.
• Anticancer : Demonstrated activity in inhibiting tumor growth.
• Anti-inflammatory : Potential as an anti-inflammatory agent.

Case Studies and Research Findings

• Acetylcholinesterase Inhibition : A study demonstrated that derivatives of thiazine compounds exhibited promising AChE inhibitory activity with IC50 values indicating effective inhibition .
• Anticancer Activity : Research on similar thiazine derivatives showed significant cytotoxic effects against cancer cell lines, suggesting potential applications in cancer therapy .
• In Vivo Studies : Animal studies indicated that certain derivatives could cross the blood-brain barrier and affect neurotransmitter levels, enhancing cognitive functions .

Comparison with Similar Compounds

Core Heterocycle Modifications

• Target Compound : Features a 1,4-benzothiazin scaffold with sulfone and morpholine groups.
• 4-(3-Chloro-4-Methylphenyl)-6-Fluoro-1,1-Dioxido-4H-1,4-Benzothiazin-2-ylMethanone (): Replaces the morpholine with a 4-ethoxyphenyl group, increasing lipophilicity. The 3-chloro-4-methylphenyl substituent introduces steric bulk compared to the 4-chlorophenyl in the target compound.

Functional Group Variations

• Morpholine vs. Ethoxyphenyl : The morpholine group in the target compound enhances water solubility due to its polar amine and ether oxygen atoms, whereas the ethoxyphenyl group in the analog prioritizes membrane permeability.

Data Table: Structural and Physicochemical Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents
(4-(4-Chlorophenyl)-6-fluoro-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(morpholino)methanone	C19H15ClFNO4S	431.85 g/mol	4-Cl-phenyl, 6-F, morpholine, 1,1-dioxido
4-(3-Chloro-4-methylphenyl)-6-fluoro-1,1-dioxido-4H-1,4-benzothiazin-2-ylmethanone	C24H19ClFNO4S	471.90 g/mol	3-Cl-4-Me-phenyl, 6-F, 4-ethoxyphenyl, 1,1-dioxido

Research Findings and Functional Implications

Pharmacokinetic Predictions

• Solubility : The morpholine group in the target compound suggests higher aqueous solubility compared to the ethoxyphenyl analog, aligning with trends observed in sulfonamide-based drugs.